Cas no 174564-69-3 (1-(hydroxymethyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(hydroxymethyl)cyclopentane-1-carbaldehyde
• CAS No: 174564-69-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 3814110
• PubChem ID: 15324210
• Update Time: 2025-10-29

1-(hydroxymethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 1-(hydroxymethyl)-
• 1-(hydroxymethyl)cyclopentane-1-carbaldehyde
• SCHEMBL341929
• EN300-1620547
• 174564-69-3

• Inchi： 1S/C7H12O2/c8-5-7(6-9)3-1-2-4-7/h5,9H,1-4,6H2
• InChI Key： TYVMZSWNEDFDKQ-UHFFFAOYSA-N
• SMILES： C1(CO)(C=O)CCCC1

Computed Properties

• Exact Mass: 128.083729621Da
• Monoisotopic Mass: 128.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(hydroxymethyl)cyclopentane-1-carbaldehyde

Research Brief on 1-(Hydroxymethyl)cyclopentane-1-carbaldehyde (CAS: 174564-69-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-(hydroxymethyl)cyclopentane-1-carbaldehyde (CAS: 174564-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications. The findings discussed herein are derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 1-(hydroxymethyl)cyclopentane-1-carbaldehyde as a key intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the hydroxymethyl and aldehyde functional groups, make it a valuable building block for the construction of cyclopentane-based scaffolds. These scaffolds are increasingly recognized for their potential in targeting various biological pathways, including inflammation, cancer, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of novel protease inhibitors with enhanced selectivity and potency.

In addition to its synthetic applications, 1-(hydroxymethyl)cyclopentane-1-carbaldehyde has been investigated for its direct biological activities. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in oxidative stress pathways. This finding opens up new avenues for its potential use in the treatment of neurodegenerative diseases, where oxidative stress plays a critical role. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The synthesis of 1-(hydroxymethyl)cyclopentane-1-carbaldehyde has also seen notable advancements. Recent reports describe improved catalytic methods for its production, emphasizing green chemistry principles to minimize environmental impact. For example, a 2022 study in Organic Letters detailed a highly efficient enantioselective synthesis route using organocatalysis, achieving high yields and excellent stereocontrol. Such methodological improvements are crucial for scaling up production and facilitating its broader application in pharmaceutical research.

Looking ahead, the potential of 1-(hydroxymethyl)cyclopentane-1-carbaldehyde in drug discovery appears promising. Its dual functionality as a synthetic intermediate and a bioactive molecule positions it as a valuable asset in the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its synthetic routes, and exploring its therapeutic potential in preclinical models. Collaborative efforts between academia and industry will be essential to translate these findings into tangible clinical benefits.